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Compound of Interest

Compound Name: S 24795

cat. No.: B1663712

This document provides critical safety, handling, and disposal information for S 24795, a partial
agonist of the a7 nicotinic acetylcholine receptor (nAChR), identified chemically as 2-[2-(4-
Bromophenyl)-2-oxoethyl]-1-methylpyridinium iodide. This guidance is intended for
researchers, scientists, and drug development professionals to ensure the safe management of
this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for S 24795 is presented below.

Property Value

2-[2-(4-Bromophenyl)-2-oxoethyl]-1-
methylpyridinium iodide

Chemical Name

Molecular Formula C14H13BrINO

Molecular Weight 418.07 g/mol

Appearance White to light brown solid powder

Purity >98% (HPLC)

Solubility Soluble in H20 to 1 mg/mL (with warming)
Storage Store at +4°C

Disposal Procedures
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As a precautionary measure, S 24795 should be handled as a hazardous chemical. Disposal
must adhere to all applicable federal, state, and local regulations.

Immediate Steps for Disposal:

e Avoid Environmental Release: Do not dispose of S 24795 down the drain or in regular waste
streams.[1][2][3]

o Containerization: Place waste material in a clearly labeled, sealed, and suitable container for
chemical waste.

o Waste Collection: Arrange for disposal by a licensed hazardous waste management
company.

Spill Management:

o Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust
formation, and place it in a designated hazardous waste container.[1] The affected area
should then be cleaned with an appropriate solvent.

o Large Spills: For larger spills, evacuate the area and ensure adequate ventilation. Prevent
the material from entering drains or waterways.[1][2] Contact your institution's environmental
health and safety department for guidance on cleanup and disposal.

Experimental Protocol: Electrophysiological
Recording in Hippocampal Slices

The following is a detailed methodology for studying the effect of S 24795 on synaptic
transmission in the hippocampus, based on published research.[4]

1. Preparation of Hippocampal Slices:

e Adult mice are anesthetized and decapitated.

e The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF) with a
specific ionic composition.

e Transverse hippocampal slices (e.g., 400 pum thick) are prepared using a vibratome.
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Slices are allowed to recover in oxygenated aCSF at room temperature for at least 1 hour
before recording.

. Electrophysiological Recording:

A single slice is transferred to a recording chamber and continuously perfused with
oxygenated aCSF.

Field excitatory postsynaptic potentials (fEPSPs) are recorded from the CA1 stratum
radiatum using a glass microelectrode.

Synaptic responses are evoked by stimulating the Schaffer collateral-commissural pathway.

. Application of S 24795:

A stable baseline of fEPSPs is recorded for a set period (e.g., 20 minutes).

S 24795 is then bath-applied at the desired concentration (e.g., 3 uM) by adding it to the
perfusing aCSF.[4]

The effects of S 24795 on synaptic transmission and plasticity (e.g., long-term potentiation)
are then recorded and analyzed.

Experimental Workflow Diagram:
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Caption: Workflow for assessing the electrophysiological effects of S 24795 on mouse
hippocampal slices.

Signaling Pathway

S 24795 is a partial agonist of the a7 nicotinic acetylcholine receptor (a7nAChR), a ligand-
gated ion channel.[5][6][7] Activation of this receptor by an agonist like S 24795 leads to an
influx of cations, primarily Ca2*, which in turn triggers various downstream signaling cascades.

a7 nAChR Signaling Diagram:
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Caption: Simplified signaling pathway initiated by the activation of the a7 nAChR by S 24795.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663712?utm_src=pdf-custom-synthesis
https://aksci.com/sds/4845CN_SDS.pdf
https://aksci.com/sds/4279CG_SDS.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/712795
https://pubmed.ncbi.nlm.nih.gov/18187166/
https://pubmed.ncbi.nlm.nih.gov/18187166/
https://pubmed.ncbi.nlm.nih.gov/18187166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8039675/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8039675/
https://atm.amegroups.org/article/view/65061/html
https://atm.amegroups.org/article/view/65061/html
https://www.benchchem.com/product/b1663712#s-24795-proper-disposal-procedures
https://www.benchchem.com/product/b1663712#s-24795-proper-disposal-procedures
https://www.benchchem.com/product/b1663712#s-24795-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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